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Compound of Interest

1-(3-Chloropropyl)-4-
Compound Name:
methylpiperazine

Cat. No.: B054460

This document provides a concise technical overview of the fundamental molecular properties
of 1-(3-Chloropropyl)-4-methylpiperazine, a chemical intermediate relevant to researchers
and professionals in pharmaceutical development and organic synthesis.

Core Molecular Data

The essential physicochemical properties of 1-(3-Chloropropyl)-4-methylpiperazine are its
molecular formula and molecular weight. These values are fundamental for stoichiometric
calculations in synthesis, analytical characterization, and formulation development.

Property Value
Molecular Formula CsH17CIN2
Molecular Weight 176.69 g/mol

Logical Relationship of Molecular Properties

The identity of a chemical compound establishes a direct and immutable relationship with its
molecular formula and weight. The specific arrangement of atoms in 1-(3-Chloropropyl)-4-
methylpiperazine defines its formula, from which the molecular weight is calculated. This
relationship is visualized below.
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CsH17CIN2 176.69 g/mol
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Core properties of 1-(3-Chloropropyl)-4-methylpiperazine.

Methodology for Property Determination

The molecular formula and weight of a compound like 1-(3-Chloropropyl)-4-methylpiperazine
are not determined through a single experiment but are confirmed and calculated based on its
verified chemical structure.

Experimental Protocol Overview:

» Structural Elucidation: The precise arrangement of atoms and connectivity is first
determined. This is typically achieved through a combination of analytical techniques:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to identify
the chemical environment of hydrogen and carbon atoms, respectively, confirming the
carbon skeleton and the placement of substituents.

o Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of
the molecule. High-resolution mass spectrometry (HRMS) can provide a highly accurate
molecular weight, which helps in deducing the elemental composition and confirming the

molecular formula.

o Infrared (IR) Spectroscopy: Used to identify the presence of specific functional groups

within the molecule.

e Formula and Weight Calculation:
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o Molecular Formula: Once the exact number of carbon, hydrogen, chlorine, and nitrogen
atoms is confirmed from the structural data (e.g., from HRMS and NMR integration), the
molecular formula is established as CsH17CIN-.

o Molecular Weight (Molar Mass): The molecular weight is a calculated value. It is derived
by summing the standard atomic weights of all atoms present in the empirical formula. The
calculation is based on the values established by the International Union of Pure and
Applied Chemistry (IUPAC).

This systematic approach ensures high confidence in the reported molecular formula and
weight, which are critical for all subsequent research and development activities.

 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(3-
Chloropropyl)-4-methylpiperazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054460#1-3-chloropropyl-4-methylpiperazine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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